Cas no 1355189-96-6 (6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic acid)

• Product Name: 6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic acid
• CAS No: 1355189-96-6
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 5198816
• Update Time: 2025-05-24

6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic acid

• Inchi： 1S/C15H14N2O2/c1-10-8-12(15(18)19)9-16-14(10)17-7-6-11-4-2-3-5-13(11)17/h2-5,8-9H,6-7H2,1H3,(H,18,19)
• InChI Key： SJCZVWYQYVFHGO-UHFFFAOYSA-N
• SMILES： C1=NC(N2C3=C(C=CC=C3)CC2)=C(C)C=C1C(O)=O

Additional information on 6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic acid

Introduction to 6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic Acid (CAS No. 1355189-96-6)

6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic acid, identified by the CAS number 1355189-96-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both indole and nicotinic acid moieties in its structure suggests a unique set of pharmacological properties that make it a subject of intense research interest.

The compound's structure consists of a 2,3-dihydro-indole core substituted at the 1-position with a 5-methyl-nicotinic acid moiety. This arrangement not only imparts distinct electronic and steric properties but also opens up avenues for diverse chemical modifications. The indole ring, known for its role in various bioactive molecules, contributes to the compound's potential biological activity, while the nicotinic acid derivative introduces functionality that can interact with biological targets in novel ways.

In recent years, there has been a surge in research focused on developing novel derivatives of nicotinic acid and its analogs due to their reported health benefits and therapeutic potential. The compound 6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic acid represents an advanced derivative that combines the pharmacophoric elements of both indole and nicotinic acid. This combination has led to investigations into its possible applications in areas such as cardiovascular health, metabolic disorders, and neuroprotection.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The structural features of 6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic acid allow for modifications at multiple sites, enabling researchers to fine-tune its biological activity. For instance, variations in the substitution patterns on the indole ring or the carboxylic acid group can significantly alter its interactions with biological targets. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies.

The synthesis of 6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the indole core, followed by functional group interconversions to introduce the nicotinic acid moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective substitutions, ensuring high yields and purity.

The pharmacological profile of 6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic acid is currently under investigation in several preclinical studies. Initial findings suggest that it may exhibit properties similar to those of other nicotinic acid derivatives, such as improved lipid metabolism and anti-inflammatory effects. Additionally, preliminary data indicate potential interactions with receptors and enzymes involved in pain signaling and neuroprotection.

One particularly intriguing area of research is the compound's potential role in modulating inflammatory pathways. Chronic inflammation is implicated in a wide range of diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. The structural components of 6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic acid suggest that it may interfere with key inflammatory mediators by inhibiting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Such interactions could lead to novel therapeutic strategies for managing inflammation-related diseases.

Another promising application lies in the field of neurology. The indole moiety is well-known for its presence in several bioactive natural products that exhibit neuroprotective properties. By incorporating this moiety into 6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic acid, researchers aim to develop compounds that can cross the blood-brain barrier and protect against neurodegenerative diseases such as Alzheimer's and Parkinson's. Early studies have shown encouraging results in animal models, suggesting that this compound may have significant therapeutic value.

The compound's potential as an antioxidant is also being explored. Oxidative stress plays a crucial role in cellular damage and aging-related diseases. The unique structural features of 6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic acid may enable it to scavenge free radicals and protect cells from oxidative damage. This property could be particularly beneficial in conditions where oxidative stress is prominent, such as cancer and age-related macular degeneration.

In conclusion,6-(2,3-Dihydro-indol-1-yl)-5-methyl-nicotinic acid (CAS No. 1355189-96-6) represents a fascinating molecule with diverse potential applications in pharmaceutical chemistry and medicine. Its unique structural composition opens up numerous possibilities for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds promise for contributing to advancements in therapeutic interventions across multiple disease areas.